Cas no 55702-31-3 (1-benzyl-3-methylazetidine)

• Product Name: 1-benzyl-3-methylazetidine
• CAS No: 55702-31-3
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 944353
• PubChem ID: 287981
• Update Time: 2025-04-19

1-benzyl-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-methylazetidine
• 3-Methyl-1-(phenylmethyl)azetidine
• AC1L68JV
• AC1Q1HGA
• AG-J-17120
• AR-1C1760
• Azetidine, 3-methyl-1-(phenylmethyl)-
• CTK5A4033
• NSC148263
• 1-Benzyl-3-methylazetidine #
• SCHEMBL12205371
• ZIWCHAZURPWYCB-UHFFFAOYSA-N
• NSC-148263
• DTXSID00302056
• 55702-31-3

• Inchi： 1S/C11H15N/c1-10-7-12(8-10)9-11-5-3-2-4-6-11/h2-6,10H,7-9H2,1H3
• InChI Key： ZIWCHAZURPWYCB-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CC(C)C1

Computed Properties

• Exact Mass: 161.12055
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24
• LogP: 2.07620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines